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Compound of Interest

Compound Name: 2,2-bis(4-chlorophenyl)acetonitrile

Cat. No.: B1209525 Get Quote

Essential Safety and Handling Guide for 2,2-bis(4-
chlorophenyl)acetonitrile
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,2-bis(4-
chlorophenyl)acetonitrile. The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with the handling of this compound.

Chemical and Physical Properties
While specific quantitative data for 2,2-bis(4-chlorophenyl)acetonitrile is not readily available

in the provided search results, data for the closely related compound (o-

Chlorophenyl)acetonitrile is presented below. This information can serve as a general

reference, but it is crucial to consult the specific Safety Data Sheet (SDS) for 2,2-bis(4-
chlorophenyl)acetonitrile when available.
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Property Value

Appearance Clear

Melting Point/Range 21 - 24 °C / 69.8 - 75.2 °F

Flash Point > 110 °C / > 230 °F

Specific Gravity 1.000

Molecular Formula C8 H6 Cl N

Personal Protective Equipment (PPE)
To ensure personal safety when handling 2,2-bis(4-chlorophenyl)acetonitrile, the following

personal protective equipment is mandatory.[1][2][3][4][5]

PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1][5] A face shield should be

worn over safety glasses if there is a risk of

splashing or a highly exothermic reaction.[3][4]

Skin Protection

Wear a fire/flame-resistant and impervious lab

coat.[1][5] Appropriate protective gloves (e.g.,

nitrile or neoprene) must be worn and inspected

before use.[3][6] Contaminated gloves should

be disposed of properly after use.[4] Long pants

and closed-toe shoes are required.[3]

Respiratory Protection

Work in a well-ventilated area, preferably under

a chemical fume hood.[2] If exposure limits are

exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149

approved respirator with appropriate cartridges

should be used.[2][4]
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Operational and Disposal Plans
Safe Handling Protocol
Adherence to the following handling procedures is essential to minimize exposure and ensure

a safe working environment.

Ventilation: Always handle 2,2-bis(4-chlorophenyl)acetonitrile in a well-ventilated area or

inside a chemical fume hood to avoid inhalation of vapors, mists, or dust.[1][2]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes. Do not

eat, drink, or smoke in the handling area.[1][5]

Grounding: For flammable liquids, ground and bond containers and receiving equipment to

prevent static discharges. Use non-sparking tools.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][5]

Preparation Handling Post-Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Work in a Chemical Fume Hood Avoid Inhalation, Ingestion,

and Skin/Eye Contact Use Non-Sparking Tools Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Area Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2-bis(4-chlorophenyl)acetonitrile.

First Aid Measures
Immediate medical attention is required in all cases of exposure.[2][7]

If Inhaled: Move the person to fresh air.[1][5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

In Case of Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected

area with plenty of soap and water.[2][4] If skin irritation occurs, get medical help.[1][5]
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In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][5] Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult

an ophthalmologist.[2][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[1][4] Never give anything by

mouth to an unconscious person.[4] Get emergency medical help immediately.[1][5]

Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment.[8][9]

Evacuate and Secure: Notify others in the area and evacuate non-essential personnel.[8][9]

Remove all sources of ignition.[1]

Assess and Prepare: Assess the spill and put on the appropriate PPE, including respiratory

protection if necessary.[8][9]

Contain: Prevent the spill from spreading and entering drains by using absorbent materials

like vermiculite, dry sand, or earth.[1][10]

Absorb and Collect: Cover the spill with absorbent material.[8] Once absorbed, sweep up the

material from the outside towards the middle and place it in a suitable, closed container for

disposal.[1][8]

Decontaminate: Wash the spill area with soap and water.[8] Collect the rinse water for proper

disposal if the chemical is highly toxic.[8]

Restock: Replenish any used spill cleanup supplies.[8]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.[1][2]

Chemical Waste: Dispose of 2,2-bis(4-chlorophenyl)acetonitrile and any contaminated

absorbent material as hazardous waste.[2] Do not allow the chemical to enter drains or the

environment.[1]
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Contaminated PPE: Contaminated clothing should be removed immediately and washed

before reuse.[1][5] Disposable items like gloves should be placed in a sealed container for

hazardous waste disposal.

Spill Occurs

Evacuate Area &
Remove Ignition Sources

Don Appropriate PPE

Contain Spill with
Absorbent Material

Absorb Spilled Chemical

Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste Container
as Hazardous Waste
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Caption: Step-by-step procedure for spill cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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